Cas no 180793-12-8 (2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide)
2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide
-
- MDL: MFCD00215382
2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB508673-500 mg |
2-Cyano-N'-[(1e)-(4-methoxyphenyl)methylene]acetohydrazide, >90%; . |
180793-12-8 | 500MG |
€497.00 | 2023-04-18 | ||
| abcr | AB508673-1 g |
2-Cyano-N'-[(1e)-(4-methoxyphenyl)methylene]acetohydrazide, >90%; . |
180793-12-8 | 1g |
€950.60 | 2023-04-18 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1389070-1g |
2-Cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide |
180793-12-8 | 95% | 1g |
¥4204.00 | 2023-11-21 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD00874423-1g |
2-Cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide |
180793-12-8 | 95% | 1g |
¥3003.0 | 2023-03-31 | |
| AN HUI ZE SHENG Technology Co., Ltd. | PH005176-5mg |
180793-12-8 | 5mg |
¥2041.72 | 2023-09-15 | |||
| Key Organics Ltd | 7D-071-1MG |
2-cyano-N’-[(4-methoxyphenyl)methylene]acetohydrazide |
180793-12-8 | >95% | 1mg |
£37.00 | 2023-04-05 | |
| Key Organics Ltd | 7D-071-5MG |
2-cyano-N’-[(4-methoxyphenyl)methylene]acetohydrazide |
180793-12-8 | >95% | 5mg |
£46.00 | 2023-04-05 | |
| Key Organics Ltd | 7D-071-10MG |
2-cyano-N’-[(4-methoxyphenyl)methylene]acetohydrazide |
180793-12-8 | >95% | 10mg |
£63.00 | 2023-04-05 | |
| Key Organics Ltd | 7D-071-0.5G |
2-cyano-N’-[(4-methoxyphenyl)methylene]acetohydrazide |
180793-12-8 | >95% | 0.5 g |
£275.00 | 2023-04-05 | |
| Key Organics Ltd | 7D-071-1G |
2-cyano-N’-[(4-methoxyphenyl)methylene]acetohydrazide |
180793-12-8 | >95% | 1g |
£550.00 | 2023-04-05 |
2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
Additional information on 2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide
2-Cyano-N'-[(1E)-(4-Methoxyphenyl)methylidene]Acetohydrazide: A Comprehensive Overview
The compound with CAS No. 180793-12-8, known as 2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of acetohydrazide, with a cyano group at the 2-position and a substituted hydrazone moiety. The presence of the 4-methoxyphenyl group introduces unique electronic and steric properties, making it a valuable compound for various applications.
Recent studies have highlighted the potential of 2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide in drug discovery and development. Its structure allows for versatile reactivity, enabling it to participate in a wide range of chemical transformations. For instance, researchers have explored its ability to act as a precursor for the synthesis of heterocyclic compounds, which are crucial in medicinal chemistry due to their diverse biological activities.
The synthesis of this compound involves a multi-step process that typically begins with the preparation of the hydrazine derivative. The key step involves the condensation reaction between acetohydrazide and an appropriate aldehyde or ketone, in this case, (1E)-(4-methoxyphenyl)methylidene aldehyde. This reaction is often carried out under mild conditions to ensure optimal yield and purity. The introduction of the cyano group at the 2-position is achieved through selective substitution or coupling reactions, depending on the desired outcome.
One of the most intriguing aspects of 2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide is its biological activity. Preliminary studies suggest that it exhibits significant antioxidant and anti-inflammatory properties, making it a promising candidate for the development of novel therapeutic agents. Moreover, its ability to modulate cellular signaling pathways has been explored in vitro, revealing potential applications in cancer treatment and neurodegenerative diseases.
The structural features of this compound also make it an excellent candidate for use in materials science. The cyano group imparts electron-withdrawing characteristics, while the 4-methoxyphenyl group introduces aromaticity and hydrophobicity. These properties can be leveraged to design advanced materials with tailored electronic and mechanical properties, such as high-performance polymers or organic semiconductors.
In terms of spectroscopic analysis, 2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide has been thoroughly characterized using techniques such as UV-Vis spectroscopy, IR spectroscopy, and NMR spectroscopy. These analyses have provided valuable insights into its molecular conformation and intermolecular interactions, further enhancing our understanding of its chemical behavior.
Looking ahead, ongoing research is focused on optimizing the synthesis of 2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide to improve scalability and reduce costs. Additionally, efforts are being made to explore its pharmacokinetic profile and toxicity profile to assess its suitability as a drug candidate. Collaborative efforts between chemists, biologists, and pharmacologists are expected to unlock new avenues for its application in medicine and beyond.
In conclusion, 2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide (CAS No. 180793-12-8) is a versatile compound with immense potential in various scientific domains. Its unique structure, coupled with its diverse reactivity and biological activity, positions it as a key player in modern chemical research. As advancements in synthetic methods and biological screening continue to unfold, this compound is poised to make significant contributions to both academic research and industrial applications.
180793-12-8 (2-cyano-N'-[(1E)-(4-methoxyphenyl)methylidene]acetohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)